tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate
Overview
Description
“tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate” is a chemical compound with the molecular formula C13H17NO3 . It has a molecular weight of 235.28 . The compound is used in various chemical reactions and studies .
Synthesis Analysis
The synthesis of similar compounds has been studied extensively. For instance, the kinetic resolution of racemic 3-tert-butyl-3,4-dihydro-2H- [1,4]benzoxazine has been achieved through acylation with various chiral acyl chlorides . A preparative method for obtaining enantiomerically pure (S)-3-tert-butyl-3,4-dihydro-2H-[1,4]benzoxazine can be based on the acylation with N-phthaloyl-(S)-phenylalanyl or ®-2-phenoxypropionyl chlorides, followed by the acid hydrolysis of the corresponding diastereomerically pure amides .Molecular Structure Analysis
The InChI code for “tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate” is 1S/C13H17NO3/c1-13(2,3)17-12(15)9-4-5-10-11(8-9)16-7-6-14-10/h4-5,8,14H,6-7H2,1-3H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate involves the condensation of tert-butyl 3-amino-4-hydroxybenzoate with ethyl chloroformate, followed by cyclization with 2-aminoethanol.", "Starting Materials": [ "tert-butyl 3-amino-4-hydroxybenzoate", "ethyl chloroformate", "2-aminoethanol" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-amino-4-hydroxybenzoate in dry dichloromethane.", "Step 2: Add ethyl chloroformate dropwise to the solution while stirring at room temperature.", "Step 3: Allow the reaction mixture to stir for 2 hours at room temperature.", "Step 4: Add 2-aminoethanol to the reaction mixture and heat at reflux for 6 hours.", "Step 5: Cool the reaction mixture to room temperature and extract with dichloromethane.", "Step 6: Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.", "Step 7: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 8: Purify the crude product by column chromatography to obtain tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate as a white solid." ] } | |
CAS RN |
2287341-22-2 |
Product Name |
tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate |
Molecular Formula |
C13H17NO3 |
Molecular Weight |
235.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
